6-(p-bromophenyl)-5-methyl-3(2H)-pyridazinone
Cat. No. B8418425
M. Wt: 265.11 g/mol
InChI Key: KXRDUNVDORZUDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04092311
Procedure details
A 2.67 g. portion of 6-(p-bromophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone (prepared as described in Example 38 of U.S. Pat. No. 3,824,271) is suspended in 20 ml. of acetic acid. A 1.91 g. (0.62 ml.) portion of bromine in 5 ml. of acetic acid is added dropwise, while the reaction mixture is heated on a steam bath. Heating is continued for an additional 30 minutes. The reaction mixture is poured into crushed ice. The resulting solid is recovered by filtration, washed with water and dried, yielding 6-(p-bromophenyl)-5-methyl-3(2H)-pyridazinone.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:9]([CH3:15])[CH2:10][C:11](=[O:14])[NH:12][N:13]=2)=[CH:4][CH:3]=1.BrBr>C(O)(=O)C>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[C:9]([CH3:15])=[CH:10][C:11](=[O:14])[NH:12][N:13]=2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)C=1C(CC(NN1)=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrBr
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated on a steam bath
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Heating
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture is poured
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CUSTOM
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Type
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CUSTOM
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Details
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into crushed ice
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting solid is recovered by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)C=1C(=CC(NN1)=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
